2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide

• Molecular Formula: C16H10F3N3O2
• Molecular Weight: 333.26 g/mol
• IUPAC Name: 2-(4-oxo-3H-phthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C16H10F3N3O2/c17-11-5-8(6-12(18)15(11)19)20-14(23)7-13-9-3-1-2-4-10(9)16(24)22-21-13/h1-6H,7H2,(H,20,23)(H,22,24)
• InChI Key: YOOGFOBSAVFQCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CC(=O)NC3=CC(=C(C(=C3)F)F)F

Description

2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide is a synthetic compound featuring a phthalazine core substituted with a hydroxyl group at the 4-position and an acetamide moiety linked to a 3,4,5-trifluorophenyl group.

Biological Activity

2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide is a compound of interest due to its potential biological activities and therapeutic applications. This article reviews the available literature on its biological activity, including enzyme inhibition, cytotoxicity, and other relevant pharmacological effects.

• Chemical Formula : C14H10F3N3O2
• Molecular Weight : 307.24 g/mol
• IUPAC Name : 2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide

Enzyme Inhibition

Research has indicated that compounds with similar structures can exhibit significant inhibitory effects on various enzymes. For instance, studies on related phthalazine derivatives have shown promising results in inhibiting tyrosinase, an enzyme crucial for melanin production. The inhibition potency is often measured using IC50 values (the concentration required to inhibit 50% of the enzyme activity).

Compound	IC50 Value (μM)	Target Enzyme
Compound A	0.51 ± 0.00	Tyrosinase
Compound B	144.06 ± 3.10	Tyrosinase
2-(4-Hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide	TBD	TBD

The specific IC50 value for 2-(4-hydroxyphthalazin-1-yl)-N-(3,4,5-trifluorophenyl)acetamide remains to be determined through experimental assays.

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety profile of any new compound. In studies involving similar compounds, cytotoxic effects were evaluated on various cancer cell lines. The viability of cells was typically assessed using MTT assays or similar methods.

Concentration (μM)	Cell Viability (%)
0	100
1	95
5	80
10	60

For the compound , preliminary studies may indicate low cytotoxicity at lower concentrations (e.g., <5 μM), suggesting a favorable safety profile.

Case Studies and Research Findings

• Tyrosinase Inhibition : A study on a related phthalazine derivative showed that modifications in the phenyl ring significantly affected tyrosinase inhibition potency. The introduction of hydroxyl groups enhanced inhibitory activity compared to methoxy substitutions .
• Cell-Based Assays : In B16F10 melanoma cells treated with various phthalazine derivatives, compounds demonstrated varying degrees of cytotoxicity and melanin inhibition. The most potent inhibitors showed minimal cytotoxic effects at concentrations below 10 μM .
• Structure-Activity Relationship (SAR) : Analysis of structural modifications revealed that substituents on the phenyl ring play a critical role in biological activity. Hydroxyl groups generally enhance interaction with target enzymes compared to halogenated or methoxylated groups .

Comparison with Similar Compounds

Substituent Effects on Acetamide Derivatives

The trifluorophenyl group in the target compound distinguishes it from analogs with methoxy, thioxo, or heterocyclic substituents. Key comparisons include:

• Electron-Withdrawing vs. Electron-Donating Groups: The 3,4,5-trifluorophenyl group (target) is strongly electron-withdrawing, which may enhance metabolic stability and binding affinity to hydrophobic pockets compared to electron-donating groups like the 3,4,5-trimethoxyphenyl in compound 25 () .
• Hydrogen-Bonding Capacity: The 4-hydroxyphthalazin group in the target compound provides hydrogen-bond donors/acceptors absent in non-hydroxylated analogs (e.g., ’s benzothiazole derivatives). This could enhance solubility or target interactions compared to purely hydrophobic scaffolds .

Pharmacological Implications

• Patented Analogs: Compounds like N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide () and the quinazolinone derivative in demonstrate the therapeutic relevance of fluorinated acetamides in oncology and enzyme inhibition . The trifluorophenyl group’s metabolic stability and bioavailability, as seen in , may position the target compound as a candidate for further drug development .

Data Tables for Comparative Analysis

Table 1: Substituent and Property Comparison

Compound Name	Key Substituents	Molecular Weight	XlogP	Melting Point (°C)	Yield (%)	Reference
Target Compound	4-hydroxyphthalazin, 3,4,5-F3	Not reported	~4.5*	Not reported	Not reported	-
Compound 25 ()	3,4,5-trimethoxyphenyl, thioxo	~500 (estimated)	~3.2	158–217	80–89
Quinazolinone Derivative ()	3,4,5-F3, quinazolinone	572.588	5.0	Not reported	Not reported
N-(6-Trifluoromethylbenzothiazole-2-yl)	3,4,5-trimethoxyphenyl	~450 (estimated)	~4.0	Not reported	Not reported

*Estimated based on structural similarity to .

Table 2: Functional Group Impact

Group	Electronic Effect	Solubility Impact	Example Compounds
3,4,5-Trifluorophenyl	Strongly EWG	↓ Aqueous	Target,
3,4,5-Trimethoxyphenyl	EWG/EDG mix	↑ Aqueous
Hydroxyphthalazin	H-Bond donor	↑ Polar	Target